Cas no 1805992-02-2 (Ethyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1805992-02-2
• MF: C₁₁H₉F₆NO₂
• MW: 301.185084104538
• CID: 4885692
• Update Time: 2025-10-12

Ethyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H9F6NO2/c1-2-20-6(19)3-5-4-18-9(10(13)14)7(8(5)12)11(15,16)17/h4,10H,2-3H2,1H3
• InChI Key： DKKMZRULFJMNRH-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C(C(F)F)=NC=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-5-acetate

Ethyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805992-02-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-5-acetate, identified by its CAS number 1805992-02-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, characterized by the presence of multiple fluorinated substituents, contribute to its remarkable reactivity and utility in medicinal chemistry.

The difluoromethyl and trifluoromethyl groups in Ethyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-5-acetate are well-known for their ability to enhance the metabolic stability and binding affinity of drug candidates. These fluorine atoms introduce electron-withdrawing effects, which can modulate the electronic properties of the molecule, thereby influencing its pharmacokinetic profile. In recent years, the incorporation of such fluorinated moieties into drug molecules has been extensively studied due to their potential to improve drug efficacy and reduce side effects.

Recent advancements in computational chemistry have further highlighted the significance of Ethyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-5-acetate in drug design. Molecular modeling studies have demonstrated that the presence of these fluorinated groups can optimize interactions with biological targets, such as enzymes and receptors. For instance, research has shown that compounds containing difluoromethyl and trifluoromethyl substituents often exhibit improved binding affinities due to their ability to engage in favorable hydrophobic and dipole-dipole interactions with the target site.

In the realm of neurological research, Ethyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-5-acetate has been utilized as a key building block in the development of novel antipsychotic and antidepressant agents. The fluorinated pyridine core is particularly valuable for its role in modulating neurotransmitter systems, such as serotonin and dopamine pathways. Studies have indicated that compounds incorporating this scaffold can exhibit potent activity against a range of neurological disorders, including schizophrenia and depression.

The compound's versatility is further underscored by its application in anti-inflammatory drug discovery. Inflammation is a central pathological process in numerous diseases, and targeting inflammatory pathways has become a major focus in therapeutic development. Ethyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-5-acetate has been employed in synthesizing novel inhibitors of key inflammatory mediators, such as cyclooxygenases (COX) and lipoxygenases (LOX). These inhibitors are being explored for their potential to treat chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Ethyl 2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-5-acetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the pyridine ring is particularly challenging due to the high electronegativity of fluorine, which necessitates specialized synthetic methodologies. However, recent innovations in fluorination techniques have made it possible to achieve high yields and selectivity in these reactions. For example, transition-metal-catalyzed cross-coupling reactions have emerged as powerful tools for introducing fluorinated groups into complex molecular frameworks.

The industrial production of Ethyl 2-(difluoromethyl) -4 - (fluoro ) -3 - (trifluoromethyl ) pyridine -5 -acetate is typically carried out under controlled conditions to ensure reproducibility and scalability. Manufacturers must adhere to stringent quality control measures to guarantee the purity and consistency of the final product. This is particularly important for pharmaceutical applications, where impurities can significantly impact the safety and efficacy of drug candidates.

In conclusion, Ethyl 2-(difluoromethyl )-4 - (fluoro ) -3 - (trifluoromethyl ) pyridine -5 -acetate (CAS No. 1805992-02-2) is a highly valuable intermediate in modern pharmaceutical synthesis. Its unique structural features make it an ideal candidate for developing novel therapeutic agents targeting neurological and inflammatory disorders. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.